Cas no 168434-21-7 (9H-Carbazol-1-ol,6-methoxy-3-methyl-)

• Product name: 9H-Carbazol-1-ol,6-methoxy-3-methyl-
• CAS No: 168434-21-7
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 168264

9H-Carbazol-1-ol,6-methoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Carbazol-1-ol,6-methoxy-3-methyl-
• 1-Hydroxy-6-methoxy-3-methylcarbazole
• 6-Methoxy-3-methyl-9H-carbazol-1-ol
• Clausenol
• Clausenol (alkaloid)
• 9H-Carbazol-1-ol, 6-methoxy-3-methyl-

• Inchi： 1S/C14H13NO2/c1-8-5-11-10-7-9(17-2)3-4-12(10)15-14(11)13(16)6-8/h3-7,15-16H,1-2H3
• InChI Key： LEKGGBBXZXHCKV-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(OC)C=C2)C2=C1C(O)=CC(C)=C2

Computed Properties

• Exact Mass: 227.09469
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• XLogP3: 2.585

Experimental Properties

• Density: 1.300±0.06 g/cm3(Predicted)
• Melting Point: 191-192 °C
• Boiling Point: 471.1±40.0 °C(Predicted)
• PSA: 45.25
• pka: 10.25±0.30(Predicted)